Cas no 731772-84-2 (4-(3-Carboethoxyphenyl)-1-butene)

4-(3-Carboethoxyphenyl)-1-butene structure
731772-84-2 structure
Product Name:4-(3-Carboethoxyphenyl)-1-butene
CAS No:731772-84-2
MF:C13H16O2
MW:204.264944076538
MDL:MFCD01319578
CID:1077607
PubChem ID:24721800
Update Time:2025-04-20

4-(3-Carboethoxyphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Carboethoxyphenyl)-1-butene
    • ethyl 3-(but-3-enyl)benzoate
    • ethyl 3-but-3-enylbenzoate
    • AG-G-88983
    • CTK5D7469
    • KB-51018
    • PubChem20192
    • RL04780
    • SureCN3642367
    • DTXSID80641152
    • Ethyl 3-(but-3-en-1-yl)benzoate
    • Ethyl3-(but-3-en-1-yl)benzoate
    • AKOS016016781
    • A850053
    • 731772-84-2
    • ethyl?3-(but-3-enyl)benzoate
    • SCHEMBL3642367
    • FT-0724404
    • J-520808
    • KIQZPSZAZDMFDY-UHFFFAOYSA-N
    • MFCD01319578
    • DA-34161
    • MDL： MFCD01319578
    • Inchi： 1S/C13H16O2/c1-3-5-7-11-8-6-9-12(10-11)13(14)15-4-2/h3,6,8-10H,1,4-5,7H2,2H3
    • InChI Key： KIQZPSZAZDMFDY-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1=CC=CC(=C1)CCC=C)=O

Computed Properties

  • Exact Mass: 204.11500
  • Monoisotopic Mass: 204.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.98190

4-(3-Carboethoxyphenyl)-1-butene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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4-(3-Carboethoxyphenyl)-1-butene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:731772-84-2)4-(3-Carboethoxyphenyl)-1-butene
Order Number:A850053
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:27
Price ($):283.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:731772-84-2)4-(3-Carboethoxyphenyl)-1-butene
A850053
Purity:99%
Quantity:1g
Price ($):283.0
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